Cas no 1261944-01-7 (3-(2-Fluoro-4-methoxycarbonylphenyl)phenol)

• Product Name: 3-(2-Fluoro-4-methoxycarbonylphenyl)phenol
• CAS No: 1261944-01-7
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18312965
• CID: 2765070
• PubChem ID: 53218661
• Update Time: 2025-05-22

3-(2-Fluoro-4-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL26682973
• Methyl 2-fluoro-3'-hydroxy[1,1'-biphenyl]-4-carboxylate
• MFCD18312965
• A1-68131
• DTXSID40683578
• Methyl 2-fluoro-3'-hydroxy-[1,1'-biphenyl]-4-carboxylate
• 3-(2-Fluoro-4-methoxycarbonylphenyl)phenol, 95%
• 3-(2-FLUORO-4-METHOXYCARBONYLPHENYL)PHENOL
• 1261944-01-7
• 3-(2-Fluoro-4-methoxycarbonylphenyl)phenol

• MDL： MFCD18312965
• Inchi： 1S/C14H11FO3/c1-18-14(17)10-5-6-12(13(15)8-10)9-3-2-4-11(16)7-9/h2-8,16H,1H3
• InChI Key： NEQNFZUKMRTYMR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2-Fluoro-4-methoxycarbonylphenyl)phenol

Research Briefing on 3-(2-Fluoro-4-methoxycarbonylphenyl)phenol (CAS: 1261944-01-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-(2-Fluoro-4-methoxycarbonylphenyl)phenol (CAS: 1261944-01-7) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research briefing provides an overview of the latest studies and findings related to this compound, highlighting its synthesis, biological activities, and therapeutic potential.

The compound's unique structural features, including the fluorine atom and methoxycarbonyl group, make it a promising candidate for the development of novel pharmaceuticals. Recent research has focused on its role as an intermediate in the synthesis of more complex molecules, particularly those targeting inflammatory and neurodegenerative diseases. Studies have demonstrated its efficacy in modulating specific biochemical pathways, which could lead to breakthroughs in treating conditions such as Alzheimer's disease and rheumatoid arthritis.

One of the key advancements in the study of 3-(2-Fluoro-4-methoxycarbonylphenyl)phenol is its application in the development of kinase inhibitors. Kinases play a crucial role in cell signaling and are often implicated in cancer and other proliferative diseases. Researchers have successfully incorporated this compound into the design of selective kinase inhibitors, showing promising results in preclinical trials. The fluorinated phenyl ring enhances the binding affinity and selectivity of these inhibitors, making them more effective at lower concentrations.

Another area of interest is the compound's potential as a building block for fluorescent probes. Its aromatic structure and fluorine substituent make it suitable for use in imaging techniques, where it can help visualize biological processes at the molecular level. Recent studies have explored its use in positron emission tomography (PET) imaging, where it has shown high specificity and stability, enabling more accurate diagnosis and monitoring of diseases.

In addition to its therapeutic and diagnostic applications, 3-(2-Fluoro-4-methoxycarbonylphenyl)phenol has also been investigated for its antimicrobial properties. Preliminary studies indicate that it exhibits significant activity against a range of bacterial and fungal pathogens, suggesting its potential as a lead compound for the development of new antibiotics. Researchers are currently optimizing its structure to enhance its efficacy and reduce potential side effects.

The synthesis of 3-(2-Fluoro-4-methoxycarbonylphenyl)phenol has also seen notable improvements. Recent methodologies have focused on greener and more efficient synthetic routes, reducing the use of hazardous reagents and improving yields. These advancements are critical for scaling up production and ensuring the compound's availability for further research and development.

In conclusion, 3-(2-Fluoro-4-methoxycarbonylphenyl)phenol (CAS: 1261944-01-7) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its diverse applications, from drug development to diagnostic imaging, underscore its potential to contribute to significant medical advancements. Ongoing research continues to explore its full capabilities, paving the way for innovative therapies and technologies.